Cas no 1707232-65-2 (Ethyl (R)-2-((tert-butoxycarbonyl)amino)butanoate)

• Product Name: Ethyl (R)-2-((tert-butoxycarbonyl)amino)butanoate
• CAS No: 1707232-65-2
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 6520479
• PubChem ID: 14420089
• Update Time: 2025-07-19

Ethyl (R)-2-((tert-butoxycarbonyl)amino)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2R)-2-{[(tert-butoxy)carbonyl]amino}butanoate
• EN300-7211430
• Ethyl (R)-2-((tert-butoxycarbonyl)amino)butanoate
• 1707232-65-2
• SCHEMBL12069015

• Inchi： 1S/C11H21NO4/c1-6-8(9(13)15-7-2)12-10(14)16-11(3,4)5/h8H,6-7H2,1-5H3,(H,12,14)/t8-/m1/s1
• InChI Key： JFAPXRSEKIGSOM-MRVPVSSYSA-N
• SMILES： O(C(N[C@@H](C(=O)OCC)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.6Ų

Additional information on Ethyl (R)-2-((tert-butoxycarbonyl)amino)butanoate

Ethyl (R)-2-((tert-butoxycarbonyl)amino)butanoate and Its Significance in Modern Chemical Biology

Ethyl (R)-2-((tert-butoxycarbonyl)amino)butanoate, a compound with the CAS number 1707232-65-2, represents a critical advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its specific stereochemistry and protective group, has garnered significant attention due to its versatile applications in drug development and synthetic chemistry. The (R)-configuration and the presence of a tert-butoxycarbonyl (Boc) protecting group make this molecule a valuable intermediate in the synthesis of chiral drugs and bioactive molecules.

The structure of Ethyl (R)-2-((tert-butoxycarbonyl)amino)butanoate consists of a butanoic acid derivative with an amine group protected by a Boc moiety. The Boc group is widely used in organic synthesis to protect amine functionalities, ensuring that the amine can be selectively deprotected under mild conditions when needed. This protective strategy is particularly useful in multi-step syntheses where selective functionalization is required. The (R)-configuration of the molecule adds another layer of specificity, as enantiomeric purity is often crucial for biological activity and pharmacological efficacy.

In recent years, there has been a surge in research focused on chiral compounds due to their unique biological properties. Ethyl (R)-2-((tert-butoxycarbonyl)amino)butanoate has been employed in the synthesis of various pharmacologically active agents, including protease inhibitors and kinase inhibitors. These inhibitors are essential in treating a wide range of diseases, such as cancer, inflammation, and infectious diseases. The compound's role as a building block in these syntheses underscores its importance in medicinal chemistry.

One of the most compelling aspects of Ethyl (R)-2-((tert-butoxycarbonyl)amino)butanoate is its utility in asymmetric synthesis. Asymmetric synthesis involves creating enantiomerically pure compounds, which are often more effective than racemic mixtures in biological systems. The (R)-configuration ensures that the synthesized compounds maintain high enantiomeric purity, which is critical for achieving desired biological outcomes. This has led to increased interest in developing efficient synthetic routes to this compound, leveraging catalytic methods that enhance yield and selectivity.

Recent advancements in catalytic asymmetric methods have further highlighted the significance of Ethyl (R)-2-((tert-butoxycarbonyl)amino)butanoate. For instance, transition metal-catalyzed reactions have enabled the efficient construction of complex chiral molecules from simpler precursors. These methods have not only improved the accessibility of Ethyl (R)-2-((tert-butoxycarbonyl)amino)butanoate but also opened new avenues for its application in drug discovery. The ability to perform these reactions under mild conditions has also reduced the environmental impact of synthetic processes, aligning with green chemistry principles.

The compound's role extends beyond mere intermediates; it also serves as a model system for understanding reaction mechanisms and developing new synthetic strategies. Researchers have utilized Ethyl (R)-2-((tert-butoxycarbonyl)amino)butanoate to explore the effects of different catalysts and reaction conditions on stereoselectivity. These studies have provided valuable insights into how to optimize synthetic pathways for producing enantiomerically pure compounds on an industrial scale.

In conclusion, Ethyl (R)-2-((tert-butoxycarbonyl)amino)butanoate represents a cornerstone in modern chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it an indispensable tool for drug development and synthetic chemistry. As research continues to evolve, this compound will undoubtedly play an even greater role in advancing our understanding of chiral molecules and their biological impact.